Cas no 36016-40-7 (O-(MESITYLSULFONYL)HYDROXYLAMINE)

• Product Name: O-(MESITYLSULFONYL)HYDROXYLAMINE
• CAS No: 36016-40-7
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 54527
• PubChem ID: 11830845
• Update Time: 2025-06-25

O-(MESITYLSULFONYL)HYDROXYLAMINE Chemical and Physical Properties

Names and Identifiers

• O-(MESITYLSULFONYL)HYDROXYLAMINE
• O-mesitylenesulphonylhydroxylamine
• O-Mesitylenesulfonylhydroxylamine
• amino 2,4,6-trimethylbenzenesulfonate
• O-(2,4,6-Trimethylbenzenesulfonyl)hydroxylamine
• 1-aminooxysulfonyl-2,4,6-trimethylbenzene
• 2-[(Aminooxy)sulfonyl]-1,3,5-trimethylbenzene
• 2-aminooxysulphonyl-1,3,5-trimethylbenzene
• O-mesitiylenesulfonyl acetoxyhydroxylamine
• O-mesityl-sulphonyl-hydroxylamine
• Hydroxylamine,O-(mesitylsulfonyl)- (6CI)
• Hydroxylamine, O-[(2,4,6-trimethylphenyl)sulfonyl]-(9CI)
• O-(Mesitylenesulfonyl)-N-hydroxylamine
• O-(Mesitylenesulfonyl)hydroxylamine
• O-(2,4,6-Trimethylphenyl)sulfonylhydroxylamine
• BCP07925
• O-(2,4,6-trimethyl-benzenesulfonyl)hydroxylamine
• DTXSID30474114
• AB44571
• O-(mesitylenesulfonyl)hydroxyamine
• SCHEMBL20310
• BS-13986
• AKOS015998849
• o-(mesitylsulfonyl) hydroxylamine
• O-mesitylenesulfonylhydroxyl-amine
• J-507609
• FT-0689300
• O-Mesitylenesulfonylhydroxylamine 10-40% water
• O-mesitylene sulfonylhydroxylamine
• O-mesitylsulphonyl-hydroxylamine
• AMINO 2,4,6-TRIMETHYLBENZENE-1-SULFONATE
• AMY22971
• 2-[(Aminoxy)-sulfonyl]-1,3,5-trimethylbenzene
• CHKQALUEEULCPZ-UHFFFAOYSA-N
• O-mesitylene-sulfonyl-hydroxylamine
• (O-mesitylenesulfonyl)hydroxylamine
• O-mesitylsulfonylhydroxylamine
• Hydroxylamine, O-[(2,4,6-trimethylphenyl)sulfonyl]-
• 36016-40-7
• o-mesitylsulfonyl-hydroxylamine
• 2,4,6-trimethylbenzenesulfonic acid amino ester
• EN300-116652
• O-mesitylenesulfonyl-hydroxylamine

• MDL： MFCD08275028
• Inchi： 1S/C9H13NO3S/c1-6-4-7(2)9(8(3)5-6)14(11,12)13-10/h4-5H,10H2,1-3H3
• InChI Key： CHKQALUEEULCPZ-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)(=O)(=O)ON

Computed Properties

• Exact Mass: 215.06200
• Monoisotopic Mass: 215.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.240
• Melting Point: 93-94 ºC
• Boiling Point: 381°C at 760 mmHg
• Flash Point: 184.2°C
• Refractive Index: 1.556
• PSA: 77.77000
• LogP: 2.97190
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

O-(MESITYLSULFONYL)HYDROXYLAMINE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates

Additional information on O-(MESITYLSULFONYL)HYDROXYLAMINE

O-(Mesitylsulfonyl)Hydroxylamine: A Comprehensive Overview

O-(Mesitylsulfonyl)Hydroxylamine, also known by its CAS number 36016-40-7, is a chemical compound that has garnered significant attention in the field of organic synthesis and catalysis. This compound, with its unique structure and properties, plays a pivotal role in various chemical reactions, particularly in the activation of hydroxyl groups. The molecule consists of a hydroxylamine group attached to a mesitylsulfonyl moiety, which imparts distinctive electronic and steric effects that are crucial for its reactivity.

The mesitylsulfonyl group, derived from mesitylene (a derivative of toluene), is a strong electron-withdrawing group. This characteristic significantly enhances the electrophilic nature of the adjacent hydroxyl group, making it highly reactive in nucleophilic substitution reactions. Recent studies have highlighted the importance of such activating groups in facilitating various transformations, including the formation of imines and hydrazones. These reactions are fundamental in the synthesis of bioactive molecules and pharmaceutical intermediates.

One of the most notable applications of O-(Mesitylsulfonyl)Hydroxylamine is its use as a protecting group for hydroxylamines in organic synthesis. This application is particularly valuable in multi-step syntheses where precise control over reactivity is essential. The compound's ability to stabilize reactive intermediates has been extensively explored in recent research, with findings suggesting its potential in developing more efficient synthetic pathways for complex molecules.

Moreover, O-(Mesitylsulfonyl)Hydroxylamine has been employed as a catalyst in certain enantioselective reactions. Its chiral derivatives have shown promise in asymmetric induction, which is critical for the production of chiral drugs and agrochemicals. Recent advancements in asymmetric catalysis have further underscored the versatility of this compound, with researchers exploring its potential in tandem catalysis and cascade reactions.

In terms of synthesis, O-(Mesitylsulfonyl)Hydroxylamine can be prepared via several routes, including the reaction of hydroxylamine with mesitylene sulfonyl chloride. This method ensures high yields and good purity, making it suitable for large-scale production. The stability of the compound under various reaction conditions has been thoroughly investigated, with results indicating its robustness even under harsh conditions.

The environmental impact and safety profile of O-(Mesitylsulfonyl)Hydroxylamine are also areas of active research. Studies have focused on its biodegradability and potential toxicity to aquatic organisms. Preliminary findings suggest that while the compound exhibits moderate toxicity, it can be safely handled with appropriate precautions, aligning with current regulatory standards for chemical use.

In conclusion, O-(Mesitylsulfonyl)Hydroxylamine (CAS 36016-40-7) stands as a versatile and valuable compound in modern organic chemistry. Its unique properties, coupled with recent advancements in its applications and synthesis methods, position it as a key player in the development of novel chemical processes and products. As research continues to uncover new potentials for this compound, its role in advancing chemical science is expected to grow significantly.